![molecular formula C15H18N2O3 B2544946 N-(3-methoxypropyl)-2-(5-phenylisoxazol-3-yl)acetamide CAS No. 953195-54-5](/img/structure/B2544946.png)
N-(3-methoxypropyl)-2-(5-phenylisoxazol-3-yl)acetamide
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Description
N-(3-methoxypropyl)-2-(5-phenylisoxazol-3-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Scientific Research Applications
Anticancer Activities
A study explored the antitumor activity of a compound similar to N-(3-methoxypropyl)-2-(5-phenylisoxazol-3-yl)acetamide, specifically N-acetyl-N-(4-(4-methoxyphenyl-3-(3,4,5-trimethoxyphenyl)isoxazol-5-yl)acetamide (XN05). XN05 showed potent antitumor activity against various cancer cells in vitro, including human hepatocellular carcinoma cells. It was found to disrupt microtubule assembly, causing cell cycle arrest and inducing apoptosis in cancer cells (Wu et al., 2009).
Synthesis of Fine Chemicals
In another research context, N-(3-Amino-4-methoxyphenyl)acetamide, a compound structurally related to this compound, was identified as an important intermediate in the production of azo disperse dyes. A green synthesis approach using a novel Pd/C catalyst was developed for its production, highlighting its application in fine chemical synthesis (Zhang, 2008).
Development of Anticancer Agents
A series of N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives, which bear resemblance to the compound , were synthesized and evaluated for their potential as anticancer agents. While none of these derivatives showed superior activity compared to doxorubicin, a reference drug, some showed notable cytotoxic activity against various cancer cell lines, suggesting potential applications in cancer therapy (Mohammadi-Farani et al., 2014).
Pharmacological Evaluation
Compounds structurally related to this compound have been evaluated for their pharmacological properties, including anticancer and antiviral activities. For instance, certain 2‐Pyrazoline‐Substituted 4‐Thiazolidinones exhibited selective inhibition of leukemia cell lines and potent activity against specific virus strains, indicating their potential in pharmacological research and drug development (Havrylyuk et al., 2013).
properties
IUPAC Name |
N-(3-methoxypropyl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3/c1-19-9-5-8-16-15(18)11-13-10-14(20-17-13)12-6-3-2-4-7-12/h2-4,6-7,10H,5,8-9,11H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDTATKQBWRRYHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)CC1=NOC(=C1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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